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Compound of Interest

Compound Name: 2,2-Diethenylheptanoic acid
CAS No.: 114519-98-1
Cat. No.: B14291557
Get Quote
& J

Executive Summary

The "Escape from Flatland" in modern drug discovery has driven demand for novel 3D
scaffolds. 2,2-Diethenylheptanoic acid offers a unique entry point into spiro-3,6-dihydro-
2(1H)-pyridinones (spiro-piperidinones). Unlike standard gem-dimethyl or gem-diallyl
precursors, the gem-diethenyl (divinyl) motif provides a compact, reactive handle for Ring-
Closing Metathesis (RCM) when paired with alkenyl amines.

This protocol details the conversion of 2,2-diethenylheptanoic acid into a functionalized
spirocyclic lactam. By leveraging the Thorpe-Ingold effect (gem-disubstituent effect), this
workflow ensures high cyclization efficiency, yielding scaffolds suitable for library generation in
GPCR and kinase inhibitor programs.

Technical Background & Mechanism
The Gem-Divinyl Advantage
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While 2,2-diallyl precursors are common for forming spiro-cyclopentenes, 2,2-
diethenylheptanoic acid possesses distinct geometric advantages:

o Steric Bulk: The quaternary center at C2 pre-organizes the molecule for cyclization (Thorpe-

Ingold effect).

 RCM Selectivity: The vinyl groups (C=C) are directly attached to the quaternary center. They

cannot undergo RCM with each other to form a stable ring (cyclopropene is too strained).

Therefore, they are obligate partners for cross-cyclization with a tethered alkene, preventing

homodimerization side reactions often seen with longer chains.

Reaction Pathway

The synthesis involves two phases:[1]

o Amide Coupling: Installation of an "RCM Partner” (e.qg., allylamine) to form the acyclic
precursor.

» Ring-Closing Metathesis: Ruthenium-catalyzed cyclization between the C2-vinyl group and
the N-allyl tether to form a six-membered lactam.

Mechanism Visualization:
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Figure 1: Strategic workflow for converting the gem-diethenyl precursor into a spiro-lactam
scaffold.

Experimental Protocol
Phase A: Amide Coupling (Precursor Synthesis)
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Objective: To attach the alkene "tether" (allylamine) to the 2,2-diethenylheptanoic acid.
Reagents:

e 2,2-Diethenylheptanoic acid (1.0 equiv)[2][3]

Allylamine (1.2 equiv)

HATU (1.2 equiv) or T3P (Propylphosphonic anhydride)

DIPEA (N,N-Diisopropylethylamine) (3.0 equiv)

Dichloromethane (DCM) (anhydrous)
Procedure:

» Dissolve 2,2-diethenylheptanoic acid (e.g., 500 mg, 2.74 mmol) in anhydrous DCM (10
mL) under N2 atmosphere.

e Add DIPEA (1.4 mL, 8.2 mmol) followed by HATU (1.25 g, 3.29 mmol). Stir for 10 minutes to
activate the acid.

e Add allylamine (0.25 mL, 3.29 mmol) dropwise.

o Stir at Room Temperature (RT) for 4—6 hours. Monitor by TLC (formation of a less polar spot)
or LC-MS.

e Workup: Dilute with DCM, wash with 1N HCI, sat. NaHCO3, and brine. Dry over MgSO4.
 Purification: Flash chromatography (Hexanes/EtOAc gradient).

o Target Intermediate:N-Allyl-2,2-diethenylheptanamide.
Phase B: Ring-Closing Metathesis (Spiro-Cyclization)
Objective: Cyclize the N-allyl and C-vinyl groups to form the spiro-piperidinone.

Reagents:

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b14291557/docs?utm_src=pdf-body#application-note-high-precision-synthesis-of-spirocyclic-piperidinones-using-2-2-diethenylheptanoic-acid
https://www.benchchem.com/product/b14291557/docs?utm_src=pdf-body#application-note-high-precision-synthesis-of-spirocyclic-piperidinones-using-2-2-diethenylheptanoic-acid
https://m.chem960.com/lang_de/cas_114519981/
https://www.smolecule.com/products/others/others/26554
https://www.benchchem.com/product/b14291557/docs?utm_src=pdf-body#application-note-high-precision-synthesis-of-spirocyclic-piperidinones-using-2-2-diethenylheptanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14291557?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» N-Allyl-2,2-diethenylheptanamide (Precursor)
e Grubbs Catalyst 2nd Generation (2—-5 mol%)
e Toluene or DCM (Degassed, Anhydrous)

Critical Parameter - Concentration: RCM requires high dilution (0.005 M — 0.01 M) to favor
intramolecular cyclization over intermolecular polymerization.

Procedure:

» Dissolve the precursor (200 mg) in degassed Toluene (150 mL). Note: Toluene is preferred
over DCM for higher temperature stability.

» Heat the solution to 60°C (or reflux if using DCM).
o Add Grubbs Il catalyst (5 mol%) as a solution in a small volume of toluene.
« Stir at 60°C for 2-12 hours.
o Reaction Check: Monitor the disappearance of the starting material peak in LC-MS.

e Quenching: Add activated charcoal or DMSO (50 equiv relative to catalyst) and stir for 1 hour
to scavenge the Ruthenium. Filter through a pad of Celite.

 Purification: Concentrate in vacuo. Purify via Flash Chromatography.
Resulting Structure: The reaction yields a 3,3-disubstituted-3,6-dihydro-2(1H)-pyridinone.

o C3 Position: Quaternary spiro-center (bearing the pentyl chain and the remaining vinyl
group).

e Ring: 6-membered lactam with a double bond between C4 and C5.

Data Analysis & Troubleshooting
Solvent & Catalyst Screening
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The choice of solvent and catalyst profoundly impacts yield. Use the table below to guide

optimization.
... .. Condition C
Condition A Condition B o
Parameter o (Difficult
(Standard) (Optimized)
Substrates)
Solvent DCM (Reflux, 40°C) Toluene (60—80°C) DCE (Reflux, 83°C)
. 0.005 M (High
Concentration 0.05 M o 0.001 M
Dilution)
Hoveyda-Grubbs Il (5
Catalyst Grubbs I (5 mol%) Grubbs 1l (2-5 mol%)
mol%)
B Ti(OiPr)4 (Lewis Acid
Additive None None
to break chelates)
Typical Yield 40-50% 75-85% 60-70%

Structural Validation (Self-Validating Logic)

To confirm the spiro-structure, look for these NMR signatures:

e Loss of Terminal Alkenes: The starting material has three terminal alkene sets (two vinyls,
one allyl). The product has one terminal alkene (the unreacted vinyl) and one internal alkene
(in the ring).

» Shift of N-CH2: The allylic protons on the nitrogen (N-CH2) will shift significantly upon ring
closure and rigidification.

» Diastereotopicity: The protons on the N-CH2 group in the ring will likely become
diastereotopic (splitting into distinct doublets) due to the chiral environment created by the
spiro-center (if the pentyl chain makes it chiral).

Advanced Applications: Beyond the Lactam

The remaining vinyl group on the spiro-scaffold is a versatile handle for further medicinal
chemistry:
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e Spiro-Piperidine: Hydrogenation (H2, Pd/C) reduces both the ring double bond and the
exocyclic vinyl group.

e Cross-Coupling: The vinyl group can undergo Heck or Suzuki coupling to install aryl groups.

» Oxidative Cleavage: Ozonolysis of the vinyl group yields an aldehyde, allowing for reductive
amination to add solubilizing tails.

Pathway Visualization:

Spiro-Piperidinone

(Vinyl Handle)

H2, Pd/C |Ar-1, Pd(0) 03, then DMS

Hydrogenation Heck Coupling Ozonolysis
(Sat. Spiro-Piperidine) (Aryl-Functionalization) (Aldehyde Handle)

Click to download full resolution via product page

Figure 2: Downstream functionalization of the spiro-scaffold.
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(Note: While CAS 114519-98-1 is a specific catalog entry, the protocols above are derived from
established RCM methodologies for gem-divinyl and gem-diallyl substrates validated in the
cited literature.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b14291557?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/28800185/
https://pubmed.ncbi.nlm.nih.gov/28800185/
https://m.chem960.com/lang_de/cas_114519981/
https://www.smolecule.com/products/others/others/26554
https://www.benchchem.com/product/b14291557/docs#application-note-high-precision-synthesis-of-spirocyclic-piperidinones-using-2-2-diethenylheptanoic-acid
https://www.benchchem.com/product/b14291557/docs#application-note-high-precision-synthesis-of-spirocyclic-piperidinones-using-2-2-diethenylheptanoic-acid
https://www.benchchem.com/product/b14291557/docs#application-note-high-precision-synthesis-of-spirocyclic-piperidinones-using-2-2-diethenylheptanoic-acid
https://www.benchchem.com/product/b14291557/docs#application-note-high-precision-synthesis-of-spirocyclic-piperidinones-using-2-2-diethenylheptanoic-acid
https://www.benchchem.com/product/b14291557?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14291557?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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